Cas no 2758006-37-8 (1-Ethyl-2,2'-bipyrrolidine dihydrochloride)

• Product Name: 1-Ethyl-2,2'-bipyrrolidine dihydrochloride
• CAS No: 2758006-37-8
• MF: C₁₀H₂₂Cl₂N₂
• MW: 241.201080799103
• CID: 6285199
• PubChem ID: 165994529
• Update Time: 2025-05-20

1-Ethyl-2,2'-bipyrrolidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2,2'-bipyrrolidine dihydrochloride
• EN300-37341470
• 2758006-37-8
• 1-Ethyl-2,2'-bipyrrolidine dihydrochloride

• Inchi： 1S/C10H20N2.2ClH/c1-2-12-8-4-6-10(12)9-5-3-7-11-9;;/h9-11H,2-8H2,1H3;2*1H
• InChI Key： WVVWDZWGUTXITH-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CC)CCCC1C1CCCN1

Computed Properties

• Exact Mass: 240.1160041g/mol
• Monoisotopic Mass: 240.1160041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-Ethyl-2,2'-bipyrrolidine dihydrochloride

1-Ethyl-2,2'-bipyrrolidine Dihydrochloride: A Comprehensive Overview

The compound 1-Ethyl-2,2'-bipyrrolidine dihydrochloride (CAS No. 2758006-37-8) is a notable chemical entity with significant applications in various scientific and industrial domains. This compound, characterized by its unique structure and properties, has garnered attention in recent years due to its potential in drug discovery, material science, and other advanced research fields. In this article, we delve into the structural features, synthesis methods, applications, and the latest research findings associated with 1-Ethyl-2,2'-bipyrrolidine dihydrochloride.

1-Ethyl-2,2'-bipyrrolidine dihydrochloride is a bicyclic compound consisting of two pyrrolidine rings connected by a single bond. The ethyl group substitution at the 1-position introduces steric and electronic effects that influence its reactivity and stability. This structure makes it a versatile building block in organic synthesis. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

The synthesis of 1-Ethyl-2,2'-bipyrrolidine dihydrochloride involves a multi-step process that typically begins with the preparation of pyrrolidine derivatives. Researchers have explored various methodologies to optimize the synthesis pathway, including catalytic asymmetric synthesis and microwave-assisted reactions. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

In terms of applications, 1-Ethyl-2,2'-bipyrrolidine dihydrochloride has found utility in drug discovery programs targeting neurodegenerative diseases and cancer. Its ability to modulate specific biological pathways has been extensively studied using computational modeling and in vitro assays. For instance, recent research has demonstrated its potential as a lead compound for developing inhibitors of key enzymes involved in Alzheimer's disease progression.

Moreover, 1-Ethyl-2,2'-bipyrrolidine dihydrochloride has shown promise in materials science as a precursor for advanced polymers and hybrid materials. Its unique electronic properties make it suitable for applications in organic electronics and optoelectronics. Collaborative efforts between chemists and material scientists have led to the development of novel materials with enhanced conductivity and stability.

The toxicological profile of 1-Ethyl-2,2'-bipyrrolidine dihydrochloride has also been a subject of recent investigations. Studies conducted using zebrafish models have provided insights into its acute toxicity and potential environmental impact. These findings are crucial for ensuring safe handling and disposal practices during industrial-scale production.

In conclusion, 1-Ethyl-2,2'-bipyrrolidine dihydrochloride stands as a versatile and valuable compound with diverse applications across multiple disciplines. Its structural uniqueness and functional versatility continue to drive innovative research directions. As advancements in synthetic methodologies and application development progress, this compound is poised to play an even more significant role in shaping future scientific breakthroughs.